Cas no 2227647-95-0 (2-(2R)-2-aminopropyl-5-(diethylamino)phenol)

• Product Name: 2-(2R)-2-aminopropyl-5-(diethylamino)phenol
• CAS No: 2227647-95-0
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6015524
• PubChem ID: 165615813
• Update Time: 2025-10-05

2-(2R)-2-aminopropyl-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropyl-5-(diethylamino)phenol
• 2-[(2R)-2-aminopropyl]-5-(diethylamino)phenol
• 2227647-95-0
• EN300-1814301

• Inchi： 1S/C13H22N2O/c1-4-15(5-2)12-7-6-11(8-10(3)14)13(16)9-12/h6-7,9-10,16H,4-5,8,14H2,1-3H3/t10-/m1/s1
• InChI Key： PKMQSNSHIAUHNW-SNVBAGLBSA-N
• SMILES： OC1C=C(C=CC=1C[C@@H](C)N)N(CC)CC

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(2R)-2-aminopropyl-5-(diethylamino)phenol

Compound 2-(2R)-2-Aminopropyl-5-(Diethylamino)Phenol: A Comprehensive Overview

The compound 2-(2R)-2-aminopropyl-5-(diethylamino)phenol (CAS No. 2227647-95-0) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group, a diethylamino substituent, and a phenolic hydroxyl group in a chiral configuration. The chirality of the molecule, specifically the (R)-configuration at the second carbon of the propyl chain, plays a crucial role in its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2R)-2-aminopropyl-5-(diethylamino)phenol through various routes, including asymmetric catalysis and enantioselective reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale production. The synthesis typically involves multi-step processes, such as nucleophilic substitution, condensation reactions, and hydrogenation, to achieve the desired stereochemistry and functional groups.

The biological activity of 2-(2R)-2-aminopropyl-5-(diethylamino)phenol has been extensively studied in recent years. Research indicates that this compound exhibits potent antioxidant properties, which make it a promising candidate for use in skincare products and dietary supplements. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anti-inflammatory agent and neuroprotective drug.

In the field of pharmacology, 2-(2R)-2-aminopropyl-5-(diethylamino)phenol has shown remarkable bioavailability when administered orally or topically. Its pharmacokinetic profile suggests that it can be effectively absorbed into systemic circulation, ensuring sustained therapeutic effects. Furthermore, studies on its toxicity profile indicate that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses.

The application potential of this compound extends beyond pharmaceuticals. In agrochemicals, it has been explored as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Moreover, its unique chemical properties make it an attractive candidate for use in advanced materials such as conductive polymers and nanocomposites.

Recent research has also focused on the green synthesis of 2-(2R)-2-aminopropyl-5-(diethylamino)phenol, utilizing eco-friendly catalysts and renewable feedstocks. This approach aligns with global efforts to promote sustainable chemistry and reduce environmental impact. The development of scalable green synthesis methods is expected to further enhance the commercial viability of this compound.

In conclusion, 2-(2R)-2-aminopropyl-5-(diethylamino)phenol (CAS No. 227647950) is a versatile compound with a wide range of applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable asset in modern chemical innovation.